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Compound of Interest

Compound Name: N/Ofq-(1-13)-NH2

Cat. No.: B612589 Get Quote

For immediate release – Researchers and laboratory professionals now have access to a

comprehensive guide on the proper handling and disposal of N/Ofq-(1-13)-NH2, a potent and

selective agonist for the Nociceptin/Orphanin FQ (NOP) receptor. This document provides

essential safety and logistical information, ensuring the protection of personnel and the

environment. Due to its bioactive nature, all materials contaminated with N/Ofq-(1-13)-NH2
must be treated as hazardous waste and disposed of according to institutional and local

regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to wear appropriate personal protective

equipment (PPE), including chemical safety glasses, nitrile gloves, and a laboratory coat. All

handling of N/Ofq-(1-13)-NH2, especially in its lyophilized powder form, should be conducted in

a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.

Physicochemical Properties of N/Ofq-(1-13)-NH2
A summary of the key quantitative data for N/Ofq-(1-13)-NH2 is provided below. This

information is crucial for understanding the chemical's properties and for conducting a thorough

risk assessment.
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Property Value Source

Molecular Formula C61H100N22O15 PubChem[1]

Molecular Weight 1381.6 g/mol PubChem[1]

Exact Mass 1380.77385057 Da PubChem[1]

XLogP3 -7 PubChem[1]

Hydrogen Bond Donor Count 24 PubChem[1]

Hydrogen Bond Acceptor

Count
19 PubChem

Rotatable Bond Count 35 PubChem

Topological Polar Surface Area 640 Å² PubChem

Step-by-Step Disposal Procedures
The following operational plan provides a systematic approach to the disposal of N/Ofq-(1-13)-
NH2 waste.

Waste Segregation and Collection
Solid Waste:

Collect all solid waste contaminated with N/Ofq-(1-13)-NH2, such as pipette tips, tubes,

gloves, and absorbent paper, in a dedicated, clearly labeled, leak-proof container.

High-density polyethylene (HDPE) containers are recommended.

The container must be kept closed except when adding waste.

Liquid Waste:

Collect all liquid waste, including unused solutions, cell culture media, and contaminated

buffers, in a separate, clearly labeled, leak-proof container.
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Ensure the container is compatible with the solvents used (e.g., DMSO, acetonitrile, water

with acetic acid or TFA).

Sharps Waste:

Dispose of any contaminated sharps, such as needles and syringes, in a designated

puncture-resistant sharps container.

Waste Storage
Store all waste containers in a designated, secure area away from general laboratory traffic.

Use secondary containment to prevent spills.

Ensure that incompatible waste types are stored separately.

Final Disposal
All waste contaminated with N/Ofq-(1-13)-NH2 must be disposed of as hazardous chemical

waste.

Arrange for collection by your institution's certified hazardous waste disposal service.

Do not dispose of N/Ofq-(1-13)-NH2 down the drain or in the regular trash.

Experimental Protocol: Bioluminescence
Resonance Energy Transfer (BRET) Assay
The following is a detailed methodology for a Bioluminescence Resonance Energy Transfer

(BRET) assay used to investigate the interaction of N/Ofq-(1-13)-NH2 with the NOP receptor.

Objective: To measure the ability of N/Ofq-(1-13)-NH2 to promote the interaction between the

NOP receptor and its signaling partners (G proteins or β-arrestin).

Materials:

HEK293 cells co-expressing NOP receptor fused to Renilla Luciferase (RLuc) and a

signaling partner (e.g., G protein or β-arrestin) fused to a fluorescent protein (e.g., YFP).
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N/Ofq-(1-13)-NH2 solutions of varying concentrations.

Coelenterazine h (luciferase substrate).

Phosphate-buffered saline (PBS).

White 96-well microplates.

Luminometer capable of simultaneous dual-emission detection.

Procedure:

Cell Culture and Plating:

Culture the HEK293 cells under standard conditions.

Seed the cells into white 96-well microplates at an appropriate density and allow them to

attach overnight.

Assay Protocol:

Wash the cells with PBS.

Add varying concentrations of N/Ofq-(1-13)-NH2 to the wells.

Incubate for a specified period (e.g., 15 minutes) at 37°C.

Add the luciferase substrate, coelenterazine h, to each well.

Immediately measure the luminescence at two wavelengths (e.g., for RLuc and YFP)

using a BRET-compatible luminometer.

Data Analysis:

Calculate the BRET ratio by dividing the emission intensity of the acceptor (YFP) by the

emission intensity of the donor (RLuc).

Plot the BRET ratio as a function of the N/Ofq-(1-13)-NH2 concentration to generate a

dose-response curve.
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Determine the pEC50 and Emax values from the curve to quantify the potency and

efficacy of the peptide.

N/Ofq-(1-13)-NH2 Signaling and Experimental
Workflow
The following diagrams illustrate the signaling pathway of the NOP receptor upon activation by

N/Ofq-(1-13)-NH2 and the general workflow for its disposal.
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Cell Membrane Cytoplasm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N/Ofq-(1-13)-NH2 | C61H100N22O15 | CID 6324645 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for N/Ofq-(1-13)-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612589#n-ofq-1-13-nh2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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